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Compound of Interest

Compound Name: UNC0642

Cat. No.: B611572 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive overview of the histone methyltransferase

inhibitor, UNC0642, including its mechanism of action, IC50 values in various cancer cell lines,

and detailed protocols for experimental validation.

UNC0642 is a potent and selective small molecule inhibitor of G9a and G9a-like protein (GLP),

which are histone methyltransferases responsible for the mono- and di-methylation of lysine 9

on histone H3 (H3K9me1 and H3K9me2).[1][2][3] Dysregulation of G9a/GLP activity is

implicated in the pathogenesis of numerous cancers, making them attractive therapeutic

targets.[4][5] UNC0642 has demonstrated anti-proliferative and pro-apoptotic effects in a

variety of cancer models.[1][6][7]

Data Presentation: UNC0642 IC50 Values
The half-maximal inhibitory concentration (IC50) is a critical measure of a drug's potency. The

following table summarizes the reported IC50 values for UNC0642 across a range of cancer

cell lines.
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Cancer Type Cell Line IC50 (µM) Additional Notes

Urinary Bladder

Cancer
T24 9.85 ± 0.41

Treatment for 72

hours, viability

assessed by SRB

assay.[1]

J82 13.15 ± 1.72

Treatment for 72

hours, viability

assessed by SRB

assay.[1]

5637 9.57 ± 0.37

Treatment for 72

hours, viability

assessed by SRB

assay.[1]

Neuroblastoma

(MYCN-Amplified)

Multiple Lines

(Average)
15

More sensitive than

non-MYCN amplified

lines.[8]

Neuroblastoma (Non-

MYCN-Amplified)

Multiple Lines

(Average)
32 [8]

Pancreatic Cancer PANC-1 0.04

Inhibition of H3K9me2

levels measured by in-

cell Western assay.[2]

Prostate Cancer PC3 0.13

Inhibition of H3K9me2

levels measured by in-

cell Western assay.[2]

Breast Cancer MDA-MB-231

Lowest IC50 among

screened breast

cancer cell lines.[6]

Specific value not

provided in the

abstract.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of UNC0642 and a typical

experimental workflow for determining its IC50 value.
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UNC0642 Signaling Pathway
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Caption: UNC0642 inhibits the G9a/GLP complex, leading to reduced H3K9me2 and

downstream effects.
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Experimental Workflow for IC50 Determination

Cell Preparation

Treatment

Viability Assay

Data Analysis

1. Culture Cancer
Cell Line

2. Seed Cells in
96-well Plates

3. Prepare Serial Dilutions
of UNC0642

4. Treat Cells with
UNC0642

5. Incubate for
72 hours

6. Add Cell Viability
Reagent (e.g., MTT, AlamarBlue)

7. Measure Absorbance/
Fluorescence

8. Normalize Data to
Untreated Control

9. Plot Dose-Response
Curve

10. Calculate IC50 Value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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